Cas no 74-86-2 (acetylene)

acetylene Properties

Names and Identifiers

• acetylene
• 4-(chloromethyl)tolunitrile
• CARBON BLACK
• Ethine
• Ethyne
• Narcylen
• Acetylen
• C2H2
• Vinylene
• ethenylene
• Welding Gas
• ACETYLENE (DISSOLVED)
• Acetylene (non-chemical use)
• Acetylene (chemical use)
• acetylene ethyne
• Drew Ameroid Amerox Acetylene 40 LTR
• Dissolved acetylene
• Acetylene (liquefied)
• +Expand

• InChIKey： HSFWRNGVRCDJHI-UHFFFAOYSA-N
• Inchi： 1S/C2H2/c1-2/h1-2H
• SMILES： C#C

Computed Properties

• Exact Mass: 26.01570
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Heavy Atom Count: 2
• Complexity: 8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.24940
• PSA: 0.00000
• Refractive Index: 1.00051
• Water Partition Coefficient: 0.106 g/100 mL
• Boiling Point: -28 ºC
• Melting Point: -88 ºC
• Flash Point: -18 ºC
• Color/Form: Colorless and odorless gas, industrial products have unpleasant garlic smell [1]
• Solubility: It is slightly soluble in water, ethanol, acetone \ chloroform \ benzene, and ether [15]
• pka: 25(at 25℃)
• Density: 0.91

acetylene Security Information

• Safety Term：2.1
• Safety Instruction： S9-S16-S33
• Risk Phrases：R5
• Hazard Level：2.1
• Dangerous goods sign： F+
• Hazardous Material transportation number：UN 1001
• Risk Phrases： 5-6-12
• Toxicity：LC in rats: 900000 ppm (Riggs)
• HazardClass：2.1

acetylene Customs Data

• HS CODE：2901292000
• Customs Data：

  China Customs Code:

  2901292000

  Overview:

  2901292000 acetylene.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:2.0%.general tariff:45.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2901292000 ethyne.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:2.0%.general tariff:45.0%